Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Carzenide Fundamental Properties and
Biological Activity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Carzenide

Cat. No.: S002764

The table below summarizes the core chemical and biological information available for Carzenide, which is

also known as 4-Sulfamoylbenzoic acid.

Property Description

CAS Number 138-41-0 [1] [2] [3]

Molecular Formula C,H7/NO4S [1] [2] [3]

Molecular Weight 201.20 g/mol [1] [2] [3]

Purity >98% [1]/ 99.45% [4] (Varies by supplier)

Appearance White to off-white solid powder [1] [3]

Melting Point 285-295 °C [1] [3]

Primary Role Organic synthesis intermediate; Metabolite of Mafenide [1] [4]
Key Biological Activity Strong, competitive Carbonic Anhydrase Il (CAIll) inhibitor [4]
Research Applications Used in research on epilepsy and cervical cancer [4]
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Property Description

Solubility (DMSO) ~100 mg/mL (497.02 mM) [1] [4]

Experimental Context and Research Background

While detailed protocols for Carzenide itself are not provided in the search results, here is context on its

known activity and the general experimental approach for its target.

¢ Mechanism of Action: Carzenide is identified as a strong competitive inhibitor of Carbonic
Anhydrase Il (CAIl) [4]. Carbonic anhydrases are zinc metalloenzymes that catalyze the reversible
hydration of carbon dioxide, a process crucial for regulating pH and metabolic functions in cells [5].

¢ Research Use Case: One cited study used Carzenide (100 uM; 2-hour pretreatment) to effectively
block the fluorescence signal from a CA-sensitive probe in HelLa cells, confirming its cellular activity
as a CA inhibitor [4].

The following diagram illustrates the fundamental catalytic reaction of the carbonic anhydrase enzyme,

which Carzenide inhibits, and its biological consequence.
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Limitations for a Comparative Guide

A comprehensive comparative guide requires more detailed data. The current search results lack:

e Direct Comparative Data: No head-to-head experimental data comparing Carzenide's potency (e.g.,
IC50/Ki values), selectivity, or efficacy against other carbonic anhydrase inhibitors like Acetazolamide

or SLC-0111 [5].

¢ Detailed Experimental Protocols: Specific methodologies for key experiments such as enzymatic
inhibition assays, cell viability assays (MTT/XTT), or apoptosis detection (e.g., caspase-3 cleavage)

using Carzenide are not provided.

e Broader Alternative Analysis: Information on other sulfonamide-based inhibitors, their structures,
and relative performance is mentioned in the context of ongoing research [6] [5] but not directly

compared with Carzenide.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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